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Compound of Interest

Compound Name: (8R)-3-Ethylpyrrolidine
Cat. No.: B15046791

Get Quote

Core Identity & Physicochemical Profile

(3R)-3-Ethylpyrrolidine is a chiral secondary amine. Its structural rigidity and specific
stereochemistry make it a valuable building block for designing pharmaceutical agents where

target binding depends on precise spatial orientation.
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Property

Data

IUPAC Name

(3R)-3-Ethylpyrrolidine

CAS Number (HCI)

235093-99-9

CAS Number (Free Base)

Not widely listed; often generated in situ

Molecular Formula

CeHi3N (Free Base) / CsH14CIN (HCI Salt)

99.17 g/mol (Free Base) / 135.64 g/mol (HCI

Molecular Weight
Salt)
Chirality (3R)-Enantiomer
Colorless to light yellow liquid (Free Base) /
Appearance _ _
White solid (HCI)
. Highly soluble in water, methanol, ethanol;
Solubility

soluble in DCM (Free Base)

Structural Visualization
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Figure 1: Structural components of (3R)-3-Ethylpyrrolidine highlighting the stereogenic center.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the primary tool for structural verification. While the chemical shifts of the (3R)
enantiomer are identical to the racemate in achiral solvents (e.g., CDCls, DMSO-ds), the
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integration and coupling patterns confirm the connectivity.

'H NMR Data (400 MHz, CDClIs)

The spectrum is characterized by the distinct ethyl group signals and the complex multiplets of
the pyrrolidine ring.

Position Shift (6, ppm) Multiplicity Integral Assighment
Triplet J=7.5 Terminal methyl
Ethyl-CHs 0.89 3H
Hz) of ethyl group
) Methylene of
Ethyl-CH2 1.32-1.45 Multiplet 2H
ethyl group
) ) Methine proton
Ring-C3-H 1.95-2.10 Multiplet 1H

at chiral center

Ring methylene
Ring-C4-H 1.45-1.60 Multiplet 1H (one

diastereotopic H)

Ring methylene
Ring-C4-H' 2.00-2.15 Multiplet 1H (other

diastereotopic H)

Protons adjacent
Ring-C2/C5 2.80-3.20 Multiplet 4H to Nitrogen
(deshielded)

Amine proton
] (shift varies with
N-H 1.80-2.50 Broad Singlet 1H ]
concentration/sol

vent)

Interpretation Logic:

o Symmetry: The molecule lacks a plane of symmetry due to the C3 substituent, making the
C2 and C5 protons chemically nonequivalent (diastereotopic), often appearing as complex
multiplets rather than simple triplets.
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o Ethyl Signature: The classic triplet at ~0.9 ppm and quartet/multiplet at ~1.4 ppm confirms
the ethyl chain.

13C NMR Data (100 MHz, CDCls)

Carbon Type Shift (6, ppm) Assighment

CHs 12.5 Terminal ethyl carbon
CH:2 27.8 Ethyl methylene

CH 42.1 C3 (Chiral center)
CH:2 325 C4 (Ring methylene)
CH:z 47.2 C5 (Adjacent to N)

C2 (Adjacent to N, closest to
ethyl)

CH: 53.8

Mass Spectrometry (MS)

Mass spectrometry provides molecular weight confirmation and a fragmentation fingerprint
useful for identification.

lonization & Molecular lon

o Method: ESI (Electrospray lonization) or El (Electron Impact).
e Molecular lon (M*): m/z 99 (Free Base).

e Protonated lon [M+H]*: m/z 100 (ESI positive mode).

Fragmentation Pattern (El, 70 eV)

The fragmentation follows standard amine mechanisms, primarily alpha-cleavage.
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miz Fragment Mechanism

99 M+ Molecular lon

70 [M — CoHs]* Loss of Ethyl group (alpha-
— L2rl5

cleavage)

Ring cleavage (Retro-Diels-
56 [CsHeN]*

Alder type)
42 [C2HaN]* Further ring degradation
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Figure 2: Primary mass spectrometry fragmentation pathways for 3-ethylpyrrolidine.

Infrared (IR) Spectroscopy

IR is used to confirm functional groups, particularly the secondary amine and the alkyl chain.
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Frequency (cm™?) Vibration Mode Intensity Assignment

Secondary amine

3300 — 3500 N-H Stretch Medium/Broad

(free base)
2800 — 3000 C-H Stretch Strong Alkyl C-H (sp?)
1450 - 1470 CHz Bend Medium Methylene scissoring
~1150 C-N Stretch Medium C-N single bond
~750 N-H Wag Broad Amine wagging

Note: In the HCI salt form, the N-H stretch usually broadens significantly and shifts to 2400—
3000 cm~* (ammonium band).

Chiral Analysis & Specific Rotation

This is the critical differentiator between the (3R) enantiomer, the (3S) enantiomer, and the

racemate.

Specific Rotation ()

e Value:

(c = 1.0, Methanol) for the HCI salt.

 Sign: Positive (+) rotation indicates the (3R) form in methanol.
» Protocol:
o Dissolve 100 mg of (3R)-3-Ethylpyrrolidine HCl in 10 mL of HPLC-grade methanol.
o Measure in a 1 dm (100 mm) polarimeter tube at 20°C using the Sodium D-line (589 nm).

o Verify the blank (pure methanol) reads 0.00°.

Chiral HPLC Method

To determine Enantiomeric Excess (ee%), a chiral column is required.[1]
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Column: Chiralpak AD-H or OD-H (Daicel).
Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

Detection: UV at 210 nm (low absorption, derivatization may be needed) or Refractive Index
(RI).

Derivatization (Optional): Reaction with Mosher's acid chloride creates diastereomers
resolvable by standard achiral HPLC or *H NMR (distinct shifts for diastereotopic protons).

Synthesis & Material Handling
Synthesis Route (Brief)

The (3R)-enantiomer is typically synthesized via:

Starting Material: (R)-Aspartic acid or (R)-Malic acid derivatives (chiral pool).
Cyclization: Formation of the pyrrolidine ring maintaining the stereocenter.
Reduction: Reduction of carbonyls/esters to the ethyl group.

Resolution: Alternatively, racemic 3-ethylpyrrolidine is resolved using tartaric acid
crystallization.

Handling Precautions

o Hygroscopic Nature: The HCI salt is hygroscopic. Store in a desiccator.
 Volatility: The free base is a volatile liquid with an amine odor. Handle in a fume hood.

 Stability: Stable under standard conditions; avoid strong oxidizing agents.

References
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Wiley.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. Specific rotation - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of
(3R)-3-Ethylpyrrolidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15046791/docs#technical-guide-spectroscopic-
characterization-of-3r-3-ethylpyrrolidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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